molecular formula C19H39ClN2O B12714258 1-Piperidineacetamide, N-(1,1-dimethyldecyl)-, hydrochloride CAS No. 109646-98-2

1-Piperidineacetamide, N-(1,1-dimethyldecyl)-, hydrochloride

Cat. No.: B12714258
CAS No.: 109646-98-2
M. Wt: 347.0 g/mol
InChI Key: IUWMRMJJEMNVGQ-UHFFFAOYSA-N
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Description

1-Piperidineacetamide, N-(1,1-dimethyldecyl)-, hydrochloride: is a chemical compound with the molecular formula C19-H38-N2-O.Cl-H and a molecular weight of 347.05 . It is known for its various applications in scientific research, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Piperidineacetamide, N-(1,1-dimethyldecyl)-, hydrochloride typically involves the reaction of piperidine with acetamide under specific conditions. The reaction is carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process includes steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride form.

Chemical Reactions Analysis

Types of Reactions

1-Piperidineacetamide, N-(1,1-dimethyldecyl)-, hydrochloride undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents.

    Reduction: Reduction reactions can be performed using reducing agents.

    Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: Various halogenating agents or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding amides or carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

1-Piperidineacetamide, N-(1,1-dimethyldecyl)-, hydrochloride has a wide range of applications in scientific research:

    Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: Employed in studies involving cellular processes and molecular interactions.

    Medicine: Investigated for its potential therapeutic effects and as a precursor for pharmaceutical compounds.

    Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-Piperidineacetamide, N-(1,1-dimethyldecyl)-, hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

1-Piperidineacetamide, N-(1,1-dimethyldecyl)-, hydrochloride can be compared with other similar compounds, such as:

  • 1-Piperidineacetamide, N-(1,1-dimethyloctyl)-, hydrochloride
  • 1-Piperidineacetamide, N-(1,1-dimethylnonyl)-, hydrochloride

These compounds share similar structural features but differ in the length of the alkyl chain. The unique properties of this compound, such as its specific molecular interactions and biological effects, distinguish it from these related compounds.

Properties

CAS No.

109646-98-2

Molecular Formula

C19H39ClN2O

Molecular Weight

347.0 g/mol

IUPAC Name

N-(2-methylundecan-2-yl)-2-piperidin-1-ylacetamide;hydrochloride

InChI

InChI=1S/C19H38N2O.ClH/c1-4-5-6-7-8-9-11-14-19(2,3)20-18(22)17-21-15-12-10-13-16-21;/h4-17H2,1-3H3,(H,20,22);1H

InChI Key

IUWMRMJJEMNVGQ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCC(C)(C)NC(=O)CN1CCCCC1.Cl

Origin of Product

United States

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